3-Isopropenyl-2-oxo-1-benzimidazolinebutyric Acid Ethyl Ester

• IUPAC Name: ethyl 4-(2-oxo-3-prop-1-en-2-ylbenzimidazol-1-yl)butanoate
• InChI: InChI=1S/C16H20N2O3/c1-4-21-15(19)10-7-11-17-13-8-5-6-9-14(13)18(12(2)3)16(17)20/h5-6,8-9H,2,4,7,10-11H2,1,3H3
• InChI Key: OJACLUBSYIHTEB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCN1C2=CC=CC=C2N(C1=O)C(=C)C
• Molecular Formula: C16H20N2O3
• DSSTOX Substance ID: DTXSID40632920
• Molecular Weight: 288.34 g/mol
• CAS No.: 116199-87-2

Description

3-Isopropenyl-2-oxo-1-benzimidazolinebutyric Acid Ethyl Ester, also known as this compound, is a useful research compound. Its molecular formula is C16H20N2O3 and its molecular weight is 288.34 g/mol. The purity is usually 95%.
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Scientific Research Applications

Enzymatic Resolution of Alcohols

3-Isopropenyl-2-oxo-1-benzimidazolinebutyric acid ethyl ester (hereafter referred to by its chemical name) has been studied for its role in the enzymatic resolution of alcohols. It's found to be superior to contemporary major reagents, generating ethyl acetate as a single coproduct, which is non-deactivating to enzymes. This feature enhances its applicability in various enzymatic processes, especially those involving Candida rugosa lipases (Kita et al., 2000).

Application in Ziegler-Natta Catalysts

The compound has been identified in the determination methods for internal donors in Ziegler-Natta catalysts. This method, involving gas chromatography-mass spectrometry, is essential for research and quality control in the production of these catalysts (Wen Qia, 2015).

Synthesis of Novel Derivatives

In the synthesis of novel series of α-ketoamide derivatives, the compound has shown its usefulness. It's part of a process that uses OxymaPure/DIC as a coupling reagent, leading to high yields and purity in the synthesis of these derivatives (El‐Faham et al., 2013).

Reactivity with Tetrazol-5-amine

The compound reacts with tetrazol-5-amine to give various derivatives. This reaction pathway is significant for the synthesis of azaheterocycles and has been a focus of research in organic chemistry (Goryaeva et al., 2015).

Formation of Angiotensin II Receptor Antagonists

It is involved in the synthesis of novel angiotensin II receptor antagonists. This application is particularly relevant in the field of medicinal chemistry and drug development (Kubo et al., 1993).

Interaction in Nitrosation Reactions

The compound plays a role in nitrosation reactions of alkyl esters, as identified by chemical and crystallographic methods. This area of study is crucial for understanding the chemical properties and potential applications of the compound in various reactions (Giannella et al., 1983).

Synthesis routes and methods

Procedure details

A solution of 19 g of 1,3-dihydro-1-(1-methylethenyl)-2H-benzimidazol-2-one [described in J. Chem. Soc. Perkins, 1982, p. 261] in 150 ml of dimethylformamide was added with stirring at 20° C.±2° C. to 5.75 g of sodium hydride as a 50% suspension in oil and 10 ml of dimethylformamide and the mixture was stirred for another 30 minutes. 23.4 g of ethyl 4-bromo-butyrate were added to the mixture over 15 minutes and the mixture was stirred at room temperature for 4 hours and was poured into 800 ml of iced water. The mixture was extracted with ether and the organic phase was washed with water, dried and evaporated to dryness under reduced pressure to obtain 33 g of ethyl 2,3-dihydro-3-(1-methyl-ethenyl)-2-oxo-1H-benzimidazol-1-butanoate.